7-Ethyl-6-azaspiro[3.4]octane hydrochloride

• IUPAC Name: 7-ethyl-6-azaspiro[3.4]octane;hydrochloride
• InChI: InChI=1S/C9H17N.ClH/c1-2-8-6-9(7-10-8)4-3-5-9;/h8,10H,2-7H2,1H3;1H
• InChI Key: MXHYCQULNLRKCQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1CC2(CCC2)CN1.Cl
• Molecular Formula: C9H18ClN
• Molecular Weight: 175.70 g/mol
• CAS No.: 2174008-04-7

Description

“7-Ethyl-6-azaspiro[3.4]octane hydrochloride” is a chemical compound with the molecular formula C9H18ClN. It is a powder at room temperature.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C9H17N.ClH/c1-2-8-6-9(7-10-8)4-3-5-9;/h8,10H,2-7H2,1H3;1H. This indicates the presence of a nitrogen atom and a chloride ion in the structure, along with carbon and hydrogen atoms.

Physical and Chemical Properties Analysis

“this compound” is a powder at room temperature. It has a molecular weight of 175.7. The compound is stored at room temperature.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Approaches : One study detailed the synthesis of 8-azaspiro[bicyclo[3.2.1]octane-3,2′-morpholin]-5′-one hydrochlorides, a compound structurally similar to 7-Ethyl-6-azaspiro[3.4]octane hydrochloride, via N-Boc-protected intermediates and subsequent treatment with hydrogen chloride (Mandzhulo et al., 2016).
• Diversity-Oriented Synthesis : Research has demonstrated the versatility of azaspirocycles like this compound in diversity-oriented synthesis. These compounds can be transformed into various functionalized pyrrolidines, piperidines, and azepines, which are significant in drug discovery (Wipf et al., 2004).

Applications in Drug Discovery

• Multifunctional Modules : A study focused on synthesizing new classes of thia/oxa-azaspiro[3.4]octanes, designed to act as multifunctional and structurally diverse modules for drug discovery, showcasing the compound's potential in medicinal chemistry (Li et al., 2013).
• Asymmetric Synthesis : Another research explored the asymmetric synthesis of 1-substituted 2-azaspiro[3.3]heptanes, which can be applicable to the synthesis of 1-substituted 2-azaspiro[3.4]octane, indicating the compound's relevance in modern drug discovery (Reddy et al., 2019).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.